N-ethyl-2-((6-morpholino-4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: N-ethyl-N-(3-methylphenyl)-2-[6-morpholin-4-yl-4-oxo-3-(2-phenylethyl)quinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C31H34N4O3S/c1-3-34(26-11-7-8-23(2)20-26)29(36)22-39-31-32-28-13-12-25(33-16-18-38-19-17-33)21-27(28)30(37)35(31)15-14-24-9-5-4-6-10-24/h4-13,20-21H,3,14-19,22H2,1-2H3
• InChI Key: DDIKCZAOSAVFCA-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC(=C1)C)C(=O)CSC2=NC3=C(C=C(C=C3)N4CCOCC4)C(=O)N2CCC5=CC=CC=C5
• Molecular Formula: C31H34N4O3S
• Molecular Weight: 542.7 g/mol

Description

N-ethyl-2-((6-morpholino-4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C31H34N4O3S and its molecular weight is 542.7. The purity is usually 95%.
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Scientific Research Applications

Antifungal Properties

N-ethyl-2-((6-morpholino-4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-yl)thio)-N-(m-tolyl)acetamide derivatives have been identified as fungicidal agents against Candida species. They also exhibit in vitro antifungal activity against various fungi species, such as molds and dermatophytes. Their development included modifications for improved plasmatic stability while maintaining antifungal efficacy. In vivo efficacy was demonstrated in murine models of systemic Candida albicans infection (Bardiot et al., 2015).

Anticancer Potential

Certain derivatives of this compound have shown potential as anticancer agents. They display cytotoxic activity against various human cancer cell lines, including cervical, lung adenocarcinoma, and breast cancer cells. Additionally, they exhibit inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases, which are critical targets in cancer therapy (Riadi et al., 2021).

Spectroscopic and Molecular Docking Studies

Spectroscopic studies (FT-IR, FT-Raman) and molecular docking have been conducted on this compound derivatives. These studies provide insights into the stability of the molecule, molecular electrostatic potential, nonlinear optical properties, and frontier molecular orbitals. Molecular docking studies suggest that these compounds might exhibit inhibitory activity against specific biological targets (El-Azab et al., 2016).

Antimicrobial Activity

Derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. They have demonstrated activity against various bacterial and fungal species, indicating their potential as antimicrobial agents (Desai et al., 2007).